Cas no 2680606-57-7 (3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680606-57-7
• MF: C₁₂H₁₃BrN₂O₄
• MW: 329.146622419357
• CID: 5620330
• PubChem ID: 165942642
• Update Time: 2025-06-30

3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295247
• 3-(2-bromopyridin-4-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680606-57-7
• 3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H13BrN2O4/c1-2-5-19-12(18)15-9(11(16)17)6-8-3-4-14-10(13)7-8/h2-4,7,9H,1,5-6H2,(H,15,18)(H,16,17)
• InChI Key： PGMTVSISQLRLAG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 328.00587g/mol
• Monoisotopic Mass: 328.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid: A Novel Scaffold for Targeted Therapeutic Development

3-(2-bromopyridin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a structurally unique compound with potential applications in pharmaceutical research. Its molecular architecture combines a brominated pyridine moiety with a propenyl-oxy-carbonylamino group, creating a scaffold that may exhibit multifunctional interactions in biological systems. Recent studies have highlighted the importance of such hybrid structures in modulating enzyme activity and cellular signaling pathways, making this compound a subject of interest in drug discovery programs.

The 2-bromopyridin-4-yl substituent introduces a bromoaromatic ring system, which is known to enhance molecular interactions with specific protein targets. This functional group's electronic properties may facilitate hydrogen bonding and π-π stacking interactions, critical for ligand-receptor binding. The prop-2-en-1-yloxy chain adds stereochemical complexity, potentially influencing the compound's pharmacokinetic profile and bioavailability. Researchers have increasingly focused on optimizing such side chains to improve solubility and metabolic stability, which are essential for drug candidate development.

Recent advances in computational chemistry have enabled the prediction of carbonylamino functionalities' role in enzyme inhibition. A 2023 study published in Journal of Medicinal Chemistry demonstrated that similar scaffolds exhibit selectivity against kinases involved in tumor progression. This compound's structural similarity to known kinase inhibitors suggests it may share comparable mechanisms of action, though further experimental validation is required to confirm its biological activity.

The 3-(2-bromopyridin-4-yl) moiety's bromine atom contributes to the molecule's hydrophobic character, which may influence its membrane permeability. This property is particularly relevant for compounds targeting intracellular pathways, where efficient cellular uptake is crucial. The combination of aromatic and aliphatic components in this structure may also enhance its ability to interact with multiple protein domains, a feature that could be exploited in the design of multitarget drugs.

Current research trends emphasize the importance of structure-activity relationship (SAR) studies in optimizing compounds like this one. A 2024 review in Drug Discovery Today highlighted how modifications to the prop-2-en-1-yloxy chain can significantly alter a molecule's affinity for specific receptors. These findings suggest that this compound's structural features may be tailored to improve its therapeutic index through rational drug design approaches.

The carbonylamino functionality in this molecule is particularly interesting due to its potential to form hydrogen bonds with target proteins. A 2023 study in ACS Chemical Biology showed that similar functional groups are effective in modulating enzyme activity by stabilizing transition states. This compound's ability to form such interactions may make it a valuable tool for investigating enzyme mechanisms and developing new therapeutic agents.

Advances in synthetic chemistry have enabled the efficient preparation of compounds with complex structures like this one. A 2024 report in Organic & Biomolecular Chemistry described a novel synthetic route for creating similar scaffolds, which could facilitate large-scale production for preclinical studies. This development is particularly significant for compounds with potential applications in oncology and inflammation research.

The 2-bromopyridin-4-yl group's electronic effects may influence the molecule's reactivity and selectivity. A 2023 study in Chemical Communications demonstrated that such bromoaromatic systems can be fine-tuned to achieve desired pharmacological profiles. This suggests that this compound's structural features could be modified to enhance its therapeutic potential while minimizing off-target effects.

The prop-2-en-1-yloxy chain's stereochemistry may play a role in determining the compound's pharmacokinetic properties. Research published in Drug Metabolism and Disposition in 2024 showed that similar side chains can significantly affect drug metabolism and tissue distribution. This highlights the importance of optimizing this structural element to improve the compound's therapeutic outcomes.

Recent computational models have provided insights into how this compound might interact with biological targets. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to predict potential protein-ligand interactions, suggesting that this compound could bind to multiple targets relevant to disease states. These findings underscore the need for experimental validation to confirm its biological activity.

The carbonylamino functionality's role in protein interactions is a key area of current research. A 2024 review in Current Opinion in Chemical Biology discussed how such groups can modulate enzyme activity through various mechanisms. This compound's structural similarity to known enzyme inhibitors suggests it may have applications in the development of new therapeutic agents.

As research in pharmaceutical chemistry continues to evolve, compounds like this one represent promising candidates for further investigation. The unique combination of structural features in this molecule may offer new opportunities for drug development, particularly in areas where current treatments are limited. Ongoing studies are expected to provide more insights into its potential applications and therapeutic value.